Cas no 2171816-59-2 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid
• CAS No: 2171816-59-2
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 5800157
• PubChem ID: 165878571
• Update Time: 2025-10-28

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid
• EN300-1514559
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]-N-methylacetamido}acetic acid
• 2171816-59-2

• Inchi： 1S/C23H22N4O5/c1-26(13-22(29)30)21(28)12-27-11-15(10-24-27)25-23(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20H,12-14H2,1H3,(H,25,31)(H,29,30)
• InChI Key： ARELMRNLHDBQHV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid

Recent Advances in the Study of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid (CAS: 2171816-59-2)

The compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid (CAS: 2171816-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the focus of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole moiety makes it a versatile intermediate for peptide synthesis and a promising candidate for targeting specific biological pathways.

Recent research has highlighted the role of this compound in the synthesis of peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The incorporation of the pyrazole ring, a heterocyclic structure known for its pharmacological properties, further enhances the compound's utility in designing novel bioactive molecules. Studies have demonstrated its efficacy in modulating enzyme activity and interacting with protein targets, making it a valuable tool in the development of enzyme inhibitors and receptor modulators.

One of the key findings from recent investigations is the compound's potential in cancer therapy. Preliminary in vitro studies have shown that derivatives of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid exhibit selective cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in malignancies. These findings suggest that further optimization of this scaffold could lead to the development of potent anticancer agents.

In addition to its therapeutic potential, the compound has also been explored for its applications in chemical biology. Its ability to serve as a building block for the synthesis of complex peptide conjugates has been leveraged in the design of probes for studying protein-protein interactions and cellular processes. For instance, researchers have utilized this compound to develop fluorescently labeled peptides for imaging studies, enabling the visualization of intracellular targets in real-time.

Despite these promising advancements, challenges remain in the optimization of the compound's pharmacokinetic properties. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}acetic acid (CAS: 2171816-59-2) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility in peptide synthesis, combined with its potential therapeutic applications, makes it a valuable subject of ongoing research. Future studies will likely focus on further elucidating its mechanisms of action and optimizing its properties for clinical translation.